Ethyl 1-(2-((tert-butoxycarbonyl)amino)ethyl)-3-(2-chloro-4-fluorophenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 5-(2-chloro-4-fluorophenyl)-2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-4-(trifluoromethylsulfonyloxy)pyrazole-3-carboxylate
• InChI: InChI=1S/C20H22ClF4N3O7S/c1-5-33-17(29)15-16(35-36(31,32)20(23,24)25)14(12-7-6-11(22)10-13(12)21)27-28(15)9-8-26-18(30)34-19(2,3)4/h6-7,10H,5,8-9H2,1-4H3,(H,26,30)
• InChI Key: SIJWWVXSGLVXHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NN1CCNC(=O)OC(C)(C)C)C2=C(C=C(C=C2)F)Cl)OS(=O)(=O)C(F)(F)F
• Molecular Formula: C20H22ClF4N3O7S
• Molecular Weight: 559.9 g/mol

Description

Ethyl 1-(2-((tert-butoxycarbonyl)amino)ethyl)-3-(2-chloro-4-fluorophenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C20H22ClF4N3O7S and its molecular weight is 559.91. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Novel derivatives of Ethyl 1-(2-((tert-butoxycarbonyl)amino)ethyl)-3-(2-chloro-4-fluorophenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrazole-5-carboxylate have been synthesized and evaluated for their antibacterial activity. These compounds show promising results in combating bacterial infections (Prasad, 2021).

Synthesis and Structural Analysis

• The compound has been used in the synthesis of various heterocyclic compounds, demonstrating its utility in creating diverse molecular structures for potential applications in drug development and material sciences (Lebedˈ et al., 2012).
• Its derivatives have been synthesized and structurally analyzed, offering insights into molecular configurations and interactions, crucial for pharmaceutical and chemical research (Kumar et al., 2018).

Fluorescence and Biological Activity

• Certain derivatives of the compound have been found to exhibit novel fluorescence properties, making them potential candidates for use in fluorescent probes and imaging in biological research (Wu et al., 2006).
• The compound has been involved in the synthesis of new chemical classes showing potential inhibitory effects on specific plants, suggesting its utility in agricultural research and herbicide development (Ivanov et al., 2017).

Cancer Research

• Some synthesized derivatives from this compound have shown significant inhibition on the proliferation of cancer cell lines, indicating its potential application in the development of novel anticancer drugs (Liu et al., 2016).